Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

Vatalanib stability in solution storage

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Vatalanib dihydrochloride

CAS No.: 212141-51-0

Cat. No.: S548163

Vatalanib Storage Stability Summary

Recommended Storage Stability .
Form . Key Conditions & Notes
Temperature Duration
Lyophilized -20°C 24 months Keep desiccated and protect from
Powder [1] light [1].
Solution in -20°C 3 months [1]  Protect from light. Aliquot to avoid
DMSO repeated freeze-thaw cycles [1].
Solution in -80°C 6 months [2] -
DMSO
Solution in -20°C 1 month [2] -
DMSO

Handling and Reconstitution Guidelines

For optimal results, follow these protocols when handling Vatalanib:

¢ Reconstitution: To prepare a 10 mM stock solution, reconstitute 5 mg of the lyophilized powder in
1.19 mL of DMSO [1]. The powder is also soluble in water at 100 mg/mL [1].
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¢ Aliquoting: Once reconstituted, it is crucial to aliquot the solution into working volumes to prevent
loss of potency from multiple freeze-thaw cycles [1].

¢ General Handling: Avoid inhalation and contact with skin or eyes. Use personal protective equipment
and work in areas with appropriate exhaust ventilation [2].

Troubleshooting Common Issues

Here are solutions to common problems researchers might encounter:

e Problem: Precipitate Formation in Solution

o Possible Cause & Solution: This can occur if the solution is stored at too low a temperature or
if the DMSO has absorbed moisture. Note that moisture-absorbing DMSO can reduce solubility
[3]. Always use fresh, dry DMSO for reconstitution and store at the recommended
temperatures. Before use, allow the frozen solution to warm gently and mix thoroughly.

e Problem: Loss of Potency in Cellular Assays

o Possible Cause & Solution: The solution may have been stored for longer than the
recommended stability period or undergone multiple freeze-thaw cycles. Ensure you are using
a freshly prepared aliquot. Check the storage date and prepare new stock solutions if the
stability period (e.g., 3 months at -20°C) has been exceeded [1].

For visual reference, the following diagram illustrates the core workflow for storing and handling Vatalanib

solutions to maintain stability.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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